1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone

• IUPAC Name: 1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone
• InChI: InChI=1S/C8H7N3O/c1-5(12)6-2-7-8(9-3-6)4-10-11-7/h2-4H,1H3,(H,10,11)
• InChI Key: YMEVIOJEQQOTDN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=NN2)N=C1
• Molecular Formula: C8H7N3O
• Molecular Weight: 161.16 g/mol
• CAS No.: 1256787-55-9

Description

Synthesis Analysis

There are various methods for the synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives. These methods are systematized according to the method to assemble the pyrazolopyridine system, and their advantages and drawbacks are considered. A total of 38 pyrazolo[3,4-b]pyridine derivatives were synthesized based on scaffold hopping and computer-aided drug design.

Scientific Research Applications

Synthesis and Chemical Properties

• 1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone and its derivatives have been synthesized for various studies. For instance, the synthesis of 1-(3-Amino-6-methyl-4-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone demonstrated its potential as a starting material for the development of heterocyclic compounds with potential antiviral activity (Attaby et al., 2006).
• Another study focused on the deacylation during the synthesis of new 4-Amino-1H-Pyrazolo[3,4-B]Pyridines using 1-(4-amino-6-methyl-1-aryl-1H-pyrazolo[3,4-b]pyridin-5-yl)-ethanones, highlighting the versatility of this compound in synthetic chemistry (Hu et al., 2018).

Biological and Pharmacological Applications

• Research has demonstrated the synthesis of 2H-pyrazolo[4,3-c]pyridines with varying substituents, showing cytotoxicity against cancer cell lines, suggesting their potential in cancer research (Milišiūnaitė et al., 2018).
• A study on 1-(5-aryl-3-pyridin-2-yl-4,5-dihydro-pyrazol-1-yl)-2-imidazol-1-yl-ethanone derivatives revealed moderate antifungal activity against various Candida strains, showcasing its potential in antifungal applications (Mamolo et al., 2003).

Other Applications

• The compound has been used in the synthesis of various heterocyclic structures, such as thiadiazoles and pyrazolo[1,5-a]pyrimidines, emphasizing its utility in the development of diverse chemical structures (Abdelriheem et al., 2017).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1h-pyrazolo[3,4-b]pyridines, have been reported to have significant and diverse biological and pharmacological activities .

Mode of Action

It’s worth noting that similar compounds have shown inhibitory activity in various biological assays .

Biochemical Pathways

Related compounds have been associated with various biological and pharmacological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Similar compounds have shown significant inhibitory activity in various biological assays .

Action Environment

It’s worth noting that the efficacy of similar compounds can be influenced by various factors, including ph, temperature, and the presence of other substances .

Biochemical Analysis

Biochemical Properties

1-(1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to inhibit certain kinases, which are enzymes that play a pivotal role in cell signaling pathways . By binding to the active site of these kinases, this compound can modulate their activity, leading to alterations in downstream signaling events .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism . For example, it has been observed to induce apoptosis in cancer cells by activating pro-apoptotic signaling pathways and inhibiting anti-apoptotic pathways . Additionally, this compound can alter the expression of genes involved in cell cycle regulation, thereby affecting cell proliferation .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms is the inhibition of specific enzymes, such as kinases, by binding to their active sites . This binding interaction can prevent the enzymes from catalyzing their respective reactions, leading to a cascade of downstream effects . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied extensively. Over time, this compound has been shown to maintain its stability and activity under various conditions . It can undergo degradation under certain conditions, leading to a decrease in its efficacy . Long-term studies have also revealed that prolonged exposure to this compound can result in sustained alterations in cellular function, including changes in cell signaling and gene expression .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with different dosages. At lower doses, this compound has been shown to exert therapeutic effects without causing significant toxicity . At higher doses, it can induce toxic or adverse effects, including hepatotoxicity and nephrotoxicity . Threshold effects have also been observed, where a minimum effective dose is required to achieve the desired therapeutic outcome .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing metabolic flux and metabolite levels . For instance, this compound can be metabolized by cytochrome P450 enzymes, leading to the formation of active or inactive metabolites . These metabolic transformations can affect the overall pharmacokinetics and pharmacodynamics of this compound .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins . This compound can be actively transported across cell membranes by specific transporters, influencing its localization and accumulation within different cellular compartments . Additionally, binding proteins can facilitate the distribution of this compound to target tissues, enhancing its therapeutic efficacy .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For example, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression . Alternatively, it may accumulate in the cytoplasm, where it can modulate signaling pathways and enzymatic activities .